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Compound of Interest

Compound Name:
4,5-Dimethyl-1,3-benzothiazole-7-

carboxylic acid

CAS No.: 1782918-29-9

Cat. No.: B2958087

Get Quote

Executive Summary
Benzothiazoles are privileged scaffolds in medicinal chemistry, exhibiting broad biological

activities ranging from antitumor to antimicrobial properties.[3] In drug design, distinguishing

between the core benzo[d]thiazole (1,3-isomer) and its bioisostere benzo[d]isothiazole (1,2-

isomer), as well as identifying regioisomers of substituted derivatives (e.g., 5- vs. 6-

substituted), is critical for Structure-Activity Relationship (SAR) studies.[1]

This guide provides a rigorous comparative analysis of the spectral fingerprints (NMR, IR, MS)

of these isomers. It moves beyond basic characterization to offer a self-validating analytical

workflow, ensuring precise structural assignment during lead optimization.[4]

Core Scaffold Isomerism: Benzo[d]thiazole vs.
Benzo[d]isothiazole[1]
The primary distinction between these bicyclic systems lies in the heteroatom arrangement

within the five-membered ring. This structural variation significantly impacts the electronic
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environment of the heterocyclic protons and carbons.

Chemical Structure & Numbering[4]
Benzo[d]thiazole (1,3-isomer): Sulfur at position 1, Nitrogen at position 3.[1] The most

characteristic proton is at C2.[1][4]

Benzo[d]isothiazole (1,2-isomer): Sulfur at position 1, Nitrogen at position 2.[1] The most

characteristic proton is at C3.[1][4]

Comparative NMR Data
The proton adjacent to the nitrogen atom serves as the primary diagnostic handle. In

benzo[d]thiazole, the C2-H is flanked by both sulfur and nitrogen (ngcontent-ng-

c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

), leading to extreme deshielding. In benzo[d]isothiazole, the C3-H is adjacent to nitrogen and a
phenyl ring carbon (ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline
ng-star-inserted">

), resulting in a distinct but slightly more shielded shift.

Table 1: Comparative

H and

C NMR Shifts (DMSO-

)
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Feature
Benzo[d]thiazole
(1,[1][5][6][7][8][9]
[10][11][12]3)

Benzo[d]isothiazol
e (1,[8]2)

Mechanistic Insight

Diagnostic Proton

H-2: ngcontent-ng-

c1989010908=""

_nghost-ng-

c2193002942=""

class="inline ng-star-

inserted">

9.20 – 9.40 ppm (s)

H-3:

8.60 – 8.90 ppm (s)

H-2 in 1,3-isomer is

flanked by two

heteroatoms (S, N),

maximizing inductive

deshielding.[4]

Diagnostic Carbon

C-2: ngcontent-ng-

c1989010908=""

_nghost-ng-

c2193002942=""

class="inline ng-star-

inserted">

153.0 – 156.0 ppm

C-3:

145.0 – 148.0 ppm

The

carbon in the 1,3-

isomer is more

electron-deficient due

to the adjacent sulfur.

[4]

Aromatic Region

ngcontent-ng-

c1989010908=""

_nghost-ng-

c2193002942=""

class="inline ng-star-

inserted">

7.4 – 8.2 ppm

(Multiplets)

7.2 – 8.1 ppm

(Multiplets)

Overlapping regions;

less diagnostic without

high-field dispersion.

[4]
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ngcontent-ng-c1989010908="" class="ng-star-inserted">

Note: Solvent effects are pronounced.[4] In

, the H-2 signal of benzothiazole typically appears around 8.9 – 9.0 ppm.[4] DMSO-

causes a downfield shift due to hydrogen bonding with the solvent.[4]

Infrared (IR) Spectroscopy
While both isomers exhibit aromatic C-H stretching (ngcontent-ng-c1989010908="" _nghost-

ng-c2193002942="" class="inline ng-star-inserted">

), the fingerprint region offers differentiation based on the C=N and C-S bonds.

Benzo[d]thiazole: Strong absorption at 1630–1640 cm⁻¹ (C=N stretch) and 690–700 cm⁻¹

(C-S-C stretch).[1]

Benzo[d]isothiazole: The N-S bond (characteristic of isothiazoles) is often weak in IR but

Raman active.[1] The C=N stretch is typically shifted to slightly lower wavenumbers (1610–

1625 cm⁻¹) compared to the 1,3-isomer.

Regioisomer Identification: Substituted
Benzothiazoles
A common synthetic challenge in drug discovery is determining the position of substituents

(e.g., Halogens, Methyl, Methoxy) on the benzene ring, particularly distinguishing 5-substituted

from 6-substituted isomers.[1]

Coupling Constant ( ) Analysis
The splitting pattern of the protons remaining on the benzene ring provides a definitive answer.

Table 2: Distinguishing 5- vs. 6-Substituted Benzothiazoles
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Isomer H-4 Signal H-7 Signal Interpretation

5-Substituted

Doublet (ngcontent-

ng-c1989010908=""

_nghost-ng-

c2193002942=""

class="inline ng-star-

inserted">

Hz)

Doublet (

Hz)

H-4 is meta to H-6

(weak coupling). H-7

is ortho to H-6 (strong

coupling).[4]

6-Substituted
Doublet (

Hz)

Doublet (

Hz)

H-4 is ortho to H-5

(strong coupling). H-7

is meta to H-5 (weak

coupling).[4]

Visualization: Spectral Decision Tree
The following workflow illustrates the logical steps to identify the correct isomer using standard

spectral data.
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Unknown Benzothiazole Sample

1H NMR: Check Downfield Singlet (>8.5 ppm)

Shift Position?

Benzo[d]thiazole (1,3)
(Shift ~9.3 ppm)

> 9.0 ppm

Benzo[d]isothiazole (1,2)
(Shift ~8.8 ppm)

< 8.9 ppm

Analyze Aromatic Splitting (J-coupling)

Coupling Pattern?

5-Substituted
(H-4 is meta-doublet)

H-4 d (J~2Hz)

6-Substituted
(H-7 is meta-doublet)

H-7 d (J~2Hz)

Click to download full resolution via product page
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Figure 1: Decision tree for the structural assignment of benzothiazole isomers and

regioisomers based on 1H NMR chemical shifts and coupling constants.

Experimental Protocols for Spectral Validation
To ensure data integrity (Trustworthiness), the following protocols standardize the acquisition of

spectral data.

NMR Sample Preparation & Acquisition[1]
Solvent Selection: Use DMSO-ngcontent-ng-c1989010908="" _nghost-ng-c2193002942=""

class="inline ng-star-inserted">

(99.9% D) for polar derivatives (amino-, hydroxy- substituted).[4] Use ngcontent-ng-
c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

(99.8% D) for lipophilic derivatives.

Critical: Consistent solvent use is vital.[1][4] The H-2 proton of benzothiazole can shift by

>0.4 ppm between

and DMSO-

.[4]

Concentration: 5–10 mg of sample in 0.6 mL solvent.

Acquisition Parameters:

Relaxation Delay (

): Set to

seconds to ensure full relaxation of the acidic H-2/H-3 protons for accurate integration.

Scans: Minimum 16 scans for

H, 1024 scans for

C.
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Mass Spectrometry (MS) Fragmentation Analysis
Mass spectrometry provides complementary structural confirmation.[1] The fragmentation

pathways differ significantly between the 1,3- and 1,2-isomers.

Benzo[d]thiazole (1,3):

Molecular Ion (ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline

ng-star-inserted">

): Typically intense and stable.

Primary Fragment: Loss of HCN (ngcontent-ng-c1989010908="" _nghost-ng-

c2193002942="" class="inline ng-star-inserted">

).[4] The thiazole ring cleaves to release HCN, leaving a benzothiophene-like cation
radical.[4]

Secondary Fragment: Loss of CS (

).[4]

Benzo[d]isothiazole (1,2):

Primary Fragment: Often involves the loss of S or NS fragments depending on

substitution.[1][4] The N-S bond is weaker and more liable to cleavage than the C-S bond

in the 1,3-isomer.

Molecular Ion (M+)
m/z 135

Loss of HCN
(m/z 108)-27 Da (HCN)

Loss of CS
(m/z 91)

-44 Da (CS)

C6H4S+ / C6H5N+

Click to download full resolution via product page
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Figure 2: Primary fragmentation pathway for Benzo[d]thiazole (1,3-isomer) under Electron

Impact (EI) ionization.

Performance in Drug Discovery: Bioisosteric
Implications[4]
Understanding the spectral differences allows researchers to predict the physicochemical

behavior of these scaffolds in a biological context.

H-Bonding Potential: The downfield shift of H-2 in benzothiazole indicates high acidity

(ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

for deprotonation).[4] This proton can participate in weak hydrogen bonding with receptor
pockets.[4] The H-3 in benzoisothiazole is less acidic.[4]

Metabolic Stability: The C-2 position in benzothiazole is a "soft spot" for metabolic oxidation

(forming 2-hydroxybenzothiazole).[1][4] Spectral monitoring of the disappearance of the H-2

singlet is a rapid method to assess metabolic stability in microsomal assays.

Lipophilicity (LogP): Both isomers have similar LogP values (~2.0 for parent), but the dipole

moments differ (Benzothiazole ngcontent-ng-c1989010908="" _nghost-ng-c2193002942=""

class="inline ng-star-inserted">

D; Benzoisothiazole

D), affecting membrane permeability.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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